Cas no 1270540-43-6 (3-(2,3-DICHLOROPHENYL)MORPHOLINE)

• Product Name: 3-(2,3-DICHLOROPHENYL)MORPHOLINE
• CAS No: 1270540-43-6
• MF: C₁₀H₁₁Cl₂NO
• MW: 232.106440782547
• MDL: MFCD18696215
• CID: 5582629
• PubChem ID: 83439794
• Update Time: 2025-06-08

3-(2,3-DICHLOROPHENYL)MORPHOLINE Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-DICHLOROPHENYL)MORPHOLINE
• Morpholine, 3-(2,3-dichlorophenyl)-
• EN300-1968871
• 1270540-43-6

• MDL： MFCD18696215
• Inchi： 1S/C10H11Cl2NO/c11-8-3-1-2-7(10(8)12)9-6-14-5-4-13-9/h1-3,9,13H,4-6H2
• InChI Key： FJNBISFSQGBEFQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1COCCN1)Cl

Computed Properties

• Exact Mass: 231.0217694g/mol
• Monoisotopic Mass: 231.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 3-(2,3-DICHLOROPHENYL)MORPHOLINE

Introduction to 3-(2,3-DICHLOROPHENYL)MORPHOLINE (CAS No. 1270540-43-6)

3-(2,3-DICHLOROPHENYL)MORPHOLINE, identified by the Chemical Abstracts Service Number (CAS No.) 1270540-43-6, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic amine derivative has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The presence of both chlorine substituents on the phenyl ring and the morpholine moiety introduces unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The compound's molecular structure, featuring a morpholine ring attached to a 2,3-dichlorophenyl group, suggests its utility in modulating biological pathways by interacting with specific targets. In recent years, there has been a growing interest in developing small-molecule inhibitors for various diseases, and 3-(2,3-DICHLOROPHENYL)MORPHOLINE has emerged as a promising candidate for further investigation. Its ability to engage with biological receptors and enzymes may pave the way for new treatments in areas such as oncology, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of 3-(2,3-DICHLOROPHENYL)MORPHOLINE is its potential as a lead compound in structure-activity relationship (SAR) studies. By systematically modifying its chemical properties, researchers can explore how changes in the phenyl ring or the morpholine moiety influence its biological activity. This approach has been instrumental in the development of several drugs that have reached clinical use. The dichlorophenyl group, in particular, is known to enhance binding affinity by introducing hydrophobic interactions and π-stacking effects with biological targets.

Recent advancements in computational chemistry have further enhanced the understanding of 3-(2,3-DICHLOROPHENYL)MORPHOLINE's interactions with biological systems. Molecular docking studies have revealed that this compound can bind to various protein targets with high specificity. For instance, it has shown promise in inhibiting kinases involved in cancer progression. These findings are supported by experimental data demonstrating its efficacy in preclinical models. The ability to predict such interactions computationally accelerates the drug discovery process significantly.

The synthesis of 3-(2,3-DICHLOROPHENYL)MORPHOLINE involves multi-step organic reactions that require precise control over reaction conditions. The introduction of chlorine atoms into the phenyl ring is a critical step that demands careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently. These methods not only improve the scalability of production but also minimize waste generation, aligning with green chemistry principles.

In addition to its pharmacological potential, 3-(2,3-DICHLOROPHENYL)MORPHOLINE has been explored for its role in material science applications. Its unique structural features make it a candidate for developing novel polymers and coatings with enhanced thermal stability and mechanical properties. The morpholine ring contributes to flexibility, while the dichlorophenyl group provides rigidity and hydrophobicity. Such materials could find applications in electronics, aerospace, and automotive industries where performance under extreme conditions is crucial.

The safety profile of 3-(2,3-DICHLOROPHENYL)MORPHOLINE is another area of active research. While preliminary studies suggest that it exhibits moderate toxicity at high concentrations, further investigations are needed to assess its long-term effects. Chronic exposure studies are particularly important to understand any potential cumulative toxicity or carcinogenic risks. These studies are essential for ensuring that any future applications of this compound are safe for both humans and the environment.

The regulatory landscape for 3-(2,3-DICHLOROPHENYL)MORPHOLINE is evolving alongside advancements in chemical synthesis and drug development technologies. Regulatory agencies require comprehensive data on its production methods, toxicological profiles, and environmental impact before approving its use in pharmaceuticals or industrial applications. Collaborative efforts between academia and industry are necessary to generate this information efficiently while adhering to regulatory standards.

Future directions for research on 3-(2,3-DICHLOROPHENYL)MORPHOLINE include exploring its derivatives as part of larger libraries of compounds for high-throughput screening (HTS). By generating analogs with varied substituents on both the phenyl ring and morpholine moiety, researchers can identify more potent and selective inhibitors for therapeutic use. Additionally, investigating its mechanism of action at a molecular level will provide insights into how it interacts with biological targets and could inspire new drug design strategies.

The integration of artificial intelligence (AI) into drug discovery has opened new avenues for studying compounds like 3-(2,3-DICHLOROPHENYL)MORPHOLINE. AI-driven platforms can predict biological activity based on structural features alone, significantly reducing the time required for hit identification. Machine learning models trained on large datasets can also suggest optimal synthetic routes or predict potential side effects before experimental validation is necessary. These tools are transforming how researchers approach compound optimization.

In conclusion, 3-(2 1 , 1 -DICHL OR O PHEN YL ) MOR P H O L IN E ( CAS N O . 1 27 0 5 4 0 -4 3 -6 ) remains a fascinating subject of study due to its versatile structural features and potential applications across multiple domains . Its role i n pharma ceutical de velopment , ma te rial sci ence , an d en vironmen tal studie s highlights i ts im portance an d underscores t he need fo r con tinued re search . With advanc em ents i n synthe sis tech niques , co m puta tional mo delin g , an d AI-driven drug disco very , t he fu t ure holds prom ise f or unearthing n ew aspect s o f t his i m portant com pound . p >